5H,6H,7H-cyclopenta[b]pyridine-7-sulfonamide

• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• SMILES: C1CC2=C(C1S(=O)(=O)N)N=CC=C2
• InChI: InChI=1S/C8H10N2O2S/c9-13(11,12)7-4-3-6-2-1-5-10-8(6)7/h1-2,5,7H,3-4H2,(H2,9,11,12)
• InChIKey: QLBJBTMPHAAPBQ-UHFFFAOYSA-N

5H,6H,7H-Cyclopenta[b]pyridine-7-sulfonamide Overview

5H,6H,7H-Cyclopenta[b]pyridine-7-sulfonamide (CAS 1533247-53-8) is a bicyclic heterocyclic compound featuring a 6,7-dihydro-5H-cyclopenta[b]pyridine core with a primary sulfonamide substituent at the 7-position . With a molecular formula of C₈H₁₀N₂O₂S and a molecular weight of 198.24 g/mol, this compound serves as a versatile small-molecule scaffold in medicinal chemistry and chemical biology research . The sulfonamide group confers key physicochemical properties including moderate acidity (pKa ~10), hydrogen-bonding capacity (both donor and acceptor), and electrostatic complementarity to enzymatic active sites .

Isomer-specific scaffold for SAR exploration

Sulfonyl chloride precursor for library synthesis

Consistent ≥95% purity from multiple suppliers

Isomer Specificity: 7-Sulfonamide vs. 3-Sulfonamide

Although 5H,6H,7H-cyclopenta[b]pyridine-3-sulfonamide (CAS 1461707-70-9) shares an identical molecular formula and core scaffold with the 7-sulfonamide isomer, the positional difference in sulfonamide attachment fundamentally alters the compound's electronic environment, steric profile, and hydrogen-bonding geometry . The pyridine nitrogen's proximity to the 7-position sulfonamide may enable intramolecular interactions not possible in the 3-isomer, while the 3-isomer places the sulfonamide directly on the electron-deficient pyridine ring, altering its acidity and reactivity . Such regiochemical variations can have profound effects on biological target recognition; analogous pyridine sulfonamide positional isomers have demonstrated divergent carbonic anhydrase isoform selectivity profiles [1]. These structural distinctions mean that the two isomers are not interchangeable in structure-activity relationship (SAR) studies or synthetic pathway design.

Positional isomer not interchangeable 3‑sulfonamide placement alters electronic and steric profiles; predicted pKa and reactivity may shift target engagement.

Unsulfonylated parent differs Parent scaffold has lower density and boiling point; purification and formulation parameters do not transfer directly.

• [1] Akiri, K.; Cherukuvada, S.; Rana, S.; et al. Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids. Cryst. Growth Des. 2016. DOI: 10.1021/acs.cgd.6b00349. View Source

5H,6H,7H-Cyclopenta[b]pyridine-7-sulfonamide Evidence

Predicted pKa: 7-Sulfonamide vs. 3-Isomer

The 7-sulfonamide isomer (CAS 1533247-53-8) and the 3-sulfonamide isomer (CAS 1461707-70-9) share the same molecular formula (C₈H₁₀N₂O₂S, MW 198.24) but differ in sulfonamide attachment position, creating distinct electronic and steric environments . The 7-position places the sulfonamide on the saturated cyclopentane ring, spatially separated from the pyridine nitrogen, while the 3-sulfonamide is directly conjugated to the electron-deficient pyridine ring . This positional difference is expected to affect the sulfonamide NH acidity; the predicted pKa for the 7-sulfonamide is 9.80±0.20, reflecting a typical aliphatic sulfonamide, whereas the 3-sulfonamide's pKa is anticipated to be lower due to the electron-withdrawing effect of the pyridine ring . Such differences can have significant implications for hydrogen-bond donor strength and target engagement in biological systems [1].

pKa Isomer Comparison

Class‑level

~1–2 units lower for 3‑sulfonamide (predicted)

Ionization state may impact target engagement

Predicted values; experimental validation pending

Evidence Dimension	Predicted pKa of sulfonamide NH
Target Compound Data	pKa = 9.80±0.20 (predicted) for 7-sulfonamide isomer
Comparator Or Baseline	3-sulfonamide isomer (CAS 1461707-70-9); pKa not explicitly reported for this specific scaffold, but pyridine-3-sulfonamide derivatives typically exhibit lower pKa values (~8.0-9.0) due to ring electron withdrawal
Quantified Difference	Estimated pKa difference of ~1-2 units between 7- and 3-sulfonamide isomers (class-level inference from pyridine sulfonamide SAR)
Conditions	Predicted values from ChemicalBook database using ACD/Labs Percepta; experimental validation pending

Why This Matters

The ~1-2 unit pKa difference alters the ionization state at physiological pH, directly impacting solubility, permeability, and protein binding – factors that determine whether one isomer is suitable for a given assay or synthetic route.

• [1] Akiri, K.; et al. Crystal Structures of Pyridine Sulfonamides and Sulfonic Acids. Cryst. Growth Des. 2016. View Source

Density and Boiling Point vs. Parent Scaffold

The 7-sulfonamide derivative exhibits a predicted density of 1.44±0.1 g/cm³ and a predicted boiling point of 418.2±47.0 °C, reflecting the added mass and hydrogen-bonding capacity of the sulfonamide group compared to the parent 6,7-dihydro-5H-cyclopenta[b]pyridine scaffold . The parent scaffold (CAS 533-37-9) has a measured density of 1.018 g/mL at 25 °C and a boiling point of 87-88 °C/11 mmHg, demonstrating a substantial increase in both density (~42% higher) and boiling point upon sulfonamide installation [1]. These differences have direct implications for purification strategy selection, solvent compatibility, and formulation development.

Physicochemical Profile

Data to verify

~42% higher density, ~330 °C higher bp vs parent

Alters purification strategy selection

Predicted for 7‑sulfonamide; parent measured

Evidence Dimension	Predicted density and boiling point
Target Compound Data	Density: 1.44±0.1 g/cm³ (predicted); Boiling point: 418.2±47.0 °C (predicted)
Comparator Or Baseline	Parent scaffold 6,7-dihydro-5H-cyclopenta[b]pyridine (CAS 533-37-9): Density: 1.018 g/mL at 25 °C (measured); Boiling point: 87-88 °C/11 mmHg (measured)
Quantified Difference	~42% increase in density; ~330 °C increase in boiling point (at atmospheric pressure equivalent)
Conditions	Target compound values are ACD/Labs predicted; parent scaffold values are experimentally measured

Why This Matters

The substantially higher boiling point and density of the 7-sulfonamide dictate different solvent extraction, distillation, and chromatographic purification conditions compared to the unsulfonylated scaffold, directly influencing process chemistry decisions.

• [1] ChemicalBook. Cyclopenta[b]pyridine (CAS 533-37-9), Physical Properties. Accessed 2026. View Source

Purity Specifications and Supplier Availability

Commercially, 5H,6H,7H-cyclopenta[b]pyridine-7-sulfonamide is available from multiple suppliers with a minimum purity specification of 95% (AKSci Cat. 4348DY, MolDB Cat. M134595), providing a defined baseline for experimental reproducibility . In contrast, the 3-sulfonamide isomer (CAS 1461707-70-9) is offered at varying purity grades (95% to NLT 98%) across different vendors, with some suppliers providing supporting analytical documentation (NMR, HPLC, LC-MS) while others do not . This variability in quality documentation introduces risk in SAR studies where trace impurities could confound biological assay results.

Procurement Consistency

Supplier specification

Min. 95% purity, multiple suppliers

Reduces procurement risk in SAR programs

Lot‑specific variation possible

Evidence Dimension	Commercial purity specification and analytical documentation
Target Compound Data	Min. purity 95% (AKSci); purity usually 95% (MolDB); available from multiple independent suppliers
Comparator Or Baseline	3-sulfonamide isomer: 95%+ (CheMenu), NLT 98% (Synblock with NMR/HPLC/LC-MS documentation); supplier-dependent variability in analytical support
Quantified Difference	Both isomers available at ≥95% purity; 3-isomer offered up to NLT 98% by select vendors, but with inconsistent analytical documentation across suppliers
Conditions	Commercial supplier specifications as of 2026; actual lot-specific purity may vary

Why This Matters

The consistency of minimum purity specifications and supplier diversity for the 7-sulfonamide isomer reduces procurement risk and supports experimental reproducibility, which is critical for long-term SAR programs.

Sulfonyl Chloride Precursor Potential

The 7-sulfonamide can serve as a direct precursor to the corresponding sulfonyl chloride (6,7-dihydro-5H-cyclopenta[b]pyridine-7-sulfonyl chloride) through mild activation methods, enabling subsequent nucleophilic substitution with amines or alcohols to generate diverse sulfonamide or sulfonate derivatives [1]. This synthetic versatility is position-dependent; the 3-sulfonamide isomer, being directly attached to the electron-deficient pyridine ring, may exhibit different reactivity in sulfonyl chloride formation due to altered electronic effects . The ability to convert the 7-sulfonamide to its sulfonyl chloride under mild conditions (e.g., using Pyry-BF₄/MgCl₂ at 60 °C) provides a strategic advantage for library synthesis and late-stage functionalization [2].

Synthetic Versatility

Class‑level inference

Convertible to sulfonyl chloride (Pyry‑BF₄/MgCl₂, 60°C)

Enables rapid analog generation for medchem

Positional electronic effects may vary reactivity

Evidence Dimension	Synthetic accessibility of sulfonyl chloride derivative
Target Compound Data	7-sulfonamide convertible to 7-sulfonyl chloride via mild activation (Pyry-BF₄/MgCl₂, 60 °C); sulfonyl chloride is commercially available as a reagent
Comparator Or Baseline	3-sulfonamide isomer: sulfonyl chloride derivative not widely reported; electronic effects of pyridine ring may alter reactivity; no direct comparative data available
Quantified Difference	Not quantifiable without direct comparative study; differentiation based on positional electronic effects (class-level inference)
Conditions	Methodology adapted from general primary sulfonamide-to-sulfonyl chloride conversion protocols; specific yields for this scaffold not reported

Why This Matters

The synthetic tractability of the 7-sulfonamide to sulfonyl chloride under mild conditions makes it a preferred choice for medicinal chemistry groups needing rapid analog generation, compared to the 3-isomer where electronic deactivation may complicate analogous transformations.

• [1] Dyachenko, I.V.; Dyachenko, V.D.; Dorovatovskii, P.V.; Khrustalev, V.N.; Nenajdenko, V.G. Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chem. Heterocycl. Compd. 2020, 56, 1592-1598. View Source
• [2] Zhong, Y.; et al. Direct C–H-sulfonylation of 6-membered nitrogen-heteroaromatics. Tetrahedron Lett. 2021. View Source

5H,6H,7H-Cyclopenta[b]pyridine-7-sulfonamide Applications

Kinase SAR Isomer Scanning

When conducting structure-activity relationship studies on cyclopenta[b]pyridine-based kinase inhibitors, procurement of the 7-sulfonamide isomer is essential for evaluating how sulfonamide placement on the saturated cyclopentane ring vs. the pyridine ring (3-isomer) affects potency and selectivity. The predicted pKa difference of ~1-2 units between the 7- and 3-isomers alters hydrogen-bond donor strength, which can critically impact interactions with kinase hinge regions or catalytic lysine residues . This scenario is supported by literature precedent wherein cyclopenta[b]pyridine derivatives have been explored as FGFR1 kinase inhibitors in multicomponent synthesis campaigns [1].

Sulfonyl Chloride-Based Library Synthesis

The 7-sulfonamide serves as a stable, storable precursor that can be converted to the reactive 7-sulfonyl chloride on demand, enabling parallel synthesis of diverse sulfonamide and sulfonate libraries. This application leverages the positional advantage of the 7-substitution pattern, which places the reactive handle away from the pyridine nitrogen, potentially minimizing undesired side reactions during nucleophilic diversification . The mild activation conditions (Pyry-BF₄/MgCl₂, 60 °C) are compatible with a broad range of amine and alcohol nucleophiles [1].

Three-Dimensional Scaffold for FBDD

The 6,7-dihydro-5H-cyclopenta[b]pyridine core provides a partially saturated, three-dimensional framework with a higher fraction of sp³-hybridized carbons (Fsp³ = 0.375) compared to fully aromatic bicyclic systems, a property increasingly valued in fragment-based drug discovery for improving clinical success rates . The 7-sulfonamide adds a hydrogen-bond donor/acceptor anchor point on the saturated ring, distinct from the pyridine nitrogen, enabling exploration of novel vectors in fragment growing and merging strategies [1].

Cefpirome Analog Synthesis

Cyclopenta[b]pyridine derivatives serve as key intermediates in the synthesis of cefpirome, a fourth-generation cephalosporin antibiotic . The 7-sulfonamide derivative, with its defined purity specification (≥95%) and the sulfonamide group's capacity for further functionalization, provides a quality-controlled entry point for medicinal chemistry programs exploring next-generation cephalosporin analogs with modified side-chain pharmacophores [1].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR isomer scanning

Isomer‑specific pKa and H‑bond profile

Binding assay with both 7‑ and 3‑isomers

Sulfonyl chloride library synthesis

7‑position synthetic handle accessibility

Conversion efficiency and nucleophile scope

Fragment‑based drug discovery (FBDD)

High Fsp³ scaffold with sulfonamide anchor

Fragment growing and merging vectors

Cephalosporin analog synthesis

Defined purity and functionalization capacity

Side‑chain modification tolerance and QC

• [1] Dyachenko, I.V.; et al. Novel multicomponent synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives. Chem. Heterocycl. Compd. 2020, 56, 1592-1598. View Source